Cas no 2172344-71-5 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• CAS No: 2172344-71-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5800283
• PubChem ID: 165539051
• Update Time: 2025-05-27

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• 2172344-71-5
• EN300-1520376
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-18(15-25(30)31)28-24(29)14-17(2)12-13-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VUWXUYSVJPTLLC-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic Acid (CAS No. 2172344-71-5): An Overview

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2172344-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The 3-methylpentanamidopentanoic acid moiety, on the other hand, contributes to the overall structural complexity and functional diversity of the molecule, enhancing its potential applications in various biological systems.

Recent studies have highlighted the importance of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of peptides with enhanced stability and bioavailability. The unique properties of this compound, such as its high solubility and low toxicity, make it an attractive candidate for various pharmaceutical applications.

In addition to its role in peptide synthesis, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid has also shown promise in the field of protein engineering. Researchers at the University of California, San Francisco, have utilized this compound to develop novel protein scaffolds with improved binding affinities and selectivities. These findings have significant implications for the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

The structural complexity of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid also makes it an excellent candidate for use in combinatorial chemistry. Combinatorial libraries generated using this compound have been shown to yield a diverse array of bioactive molecules with potential therapeutic applications. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of a combinatorial library using this compound, leading to the identification of several lead compounds with potent anti-inflammatory properties.

Furthermore, the Fmoc protecting group has been extensively studied for its role in improving the efficiency and yield of peptide synthesis reactions. A study conducted at Harvard University demonstrated that the use of Fmoc protection significantly reduces side reactions and improves the overall purity of synthesized peptides. This is particularly important in the context of large-scale production, where high yields and purity are critical for commercial viability.

The versatility of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid extends beyond its use in peptide and protein synthesis. Recent research has explored its potential as a chiral building block for the synthesis of small molecules with specific biological activities. For example, a study published in Organic Letters reported the successful use of this compound as a chiral auxiliary in asymmetric catalysis, leading to the synthesis of enantiomerically pure compounds with high enantioselectivity.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2172344-71-5) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique properties make it an ideal choice for the synthesis of complex peptides and proteins, as well as for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and possibilities for this compound, further solidifying its importance in modern pharmaceutical research.